Cas no 69746-32-3 (1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-)
69746-32-3 structure
Product Name:1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-
CAS No:69746-32-3
MF:C8H7N5O2
MW:205.173480272293
CID:501955
PubChem ID:14045078
Update Time:2025-04-19
1H-Tetrazole,1-methyl-5-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-
- 1-Methyl-5-(3-nitrophenyl)tetrazole
- 1-methyl-5-(3-nitrophenyl)-1H-Tetrazole
- MFCD11044129
- FT-0704087
- DTXSID50554947
- 1-Methyl-5-(3-nitrophenyl)-tetrazole
- QKAFKWWKUGJFIJ-UHFFFAOYSA-N
- 1-Methyl-5-(3-nitro-phenyl)-1H-tetraZole
- SCHEMBL4429016
- 69746-32-3
-
- Inchi: 1S/C8H7N5O2/c1-12-8(9-10-11-12)6-3-2-4-7(5-6)13(14)15/h2-5H,1H3
- InChI Key: QKAFKWWKUGJFIJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)C1=NN=NN1C)=O
Computed Properties
- Exact Mass: 205.06011
- Monoisotopic Mass: 205.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 89.4Ų
Experimental Properties
- PSA: 86.74
1H-Tetrazole,1-methyl-5-(3-nitrophenyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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